4-(7-Ethoxy-1-benzofuran-2-yl)-6,8-dimethylchromen-2-one
Overview
Description
“4-(7-Ethoxy-1-benzofuran-2-yl)-6,8-dimethylchromen-2-one” is a synthetic compound . It has a molecular formula of C21H18O4 and a molecular weight of 334.371 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a set of 1-(7-ethoxy-1-benzofuran-2-yl) substituted chalcone derivatives was synthesized via the base-catalyzed Claisen-Schmidt reaction .Molecular Structure Analysis
The molecular structure of “4-(7-Ethoxy-1-benzofuran-2-yl)-6,8-dimethylchromen-2-one” consists of a benzofuran ring attached to a chromen-2-one ring via an ethoxy bridge .Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including our target molecule, have demonstrated potent anti-tumor effects. Researchers have observed inhibition of tumor cell growth and proliferation, making them promising candidates for cancer therapy . Further investigations into the specific mechanisms underlying this activity are ongoing.
Antibacterial Properties
The compound’s antibacterial activity is noteworthy. It has shown effectiveness against various bacterial strains, suggesting its potential as an antimicrobial agent. Researchers are exploring its mode of action and evaluating its efficacy in combating bacterial infections .
Antioxidant Potential
Benzofuran derivatives often exhibit antioxidant properties. Our compound may play a role in scavenging free radicals and protecting cells from oxidative damage. This property could have implications for preventing age-related diseases and promoting overall health .
Anti-Viral Applications
In the context of viral infections, benzofuran compounds have garnered attention. Our target molecule, with its unique structure, shows promise as an anti-hepatitis C virus agent. Researchers are investigating its effectiveness in inhibiting viral replication and preventing disease progression .
Novel Drug Lead Compound
Given its diverse biological activities, our compound is considered a potential natural drug lead. Researchers are exploring its use as a scaffold for designing new drugs. For instance, novel macrocyclic benzofuran derivatives have been developed, opening avenues for therapeutic applications .
Chemical Synthesis and Structure-Activity Relationship
Recent studies have focused on synthesizing benzofuran derivatives using innovative methods. Researchers have discovered efficient ways to construct benzofuran rings, including free radical cyclization cascades and proton quantum tunneling. Understanding the relationship between the compound’s structure and its bioactivity is crucial for optimizing its potential applications .
Future Directions
Benzofuran derivatives, including “4-(7-Ethoxy-1-benzofuran-2-yl)-6,8-dimethylchromen-2-one”, have shown potential anticancer activity, suggesting they could be further developed as chemotherapeutic agents . Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for cancer therapy that might give excellent results in in vivo/in vitro applications .
properties
IUPAC Name |
4-(7-ethoxy-1-benzofuran-2-yl)-6,8-dimethylchromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O4/c1-4-23-17-7-5-6-14-10-18(24-21(14)17)15-11-19(22)25-20-13(3)8-12(2)9-16(15)20/h5-11H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APCKXNZSZZTTNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C3=CC(=O)OC4=C(C=C(C=C34)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(7-ethoxybenzofuran-2-yl)-6,8-dimethyl-2H-chromen-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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